Cas no 933735-22-9 (2-Morpholin-4-yl-2-pyridin-2-ylethanamine)

• Product Name: 2-Morpholin-4-yl-2-pyridin-2-ylethanamine
• CAS No: 933735-22-9
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• MDL: MFCD09055388
• CID: 1067391
• PubChem ID: 329775727
• Update Time: 2025-11-02

2-Morpholin-4-yl-2-pyridin-2-ylethanamine Chemical and Physical Properties

Names and Identifiers

• N-(4-Amino-2-methylphenyl)-2-(pyrrolidin-1-yl)acetamide
• (2-Morpholin-4-yl-2-pyridin-2-ylethyl)amine
• 2-morpholin-4-yl-2-pyridin-2-ylethanamine
• N-(4-Amino-2-methyl-phenyl)-2-pyrrolidin-1-yl-acetamide
• 2-(morpholin-4-yl)-2-(pyridin-2-yl)ethanamine
• 2-morpholin-4-yl-2-(2-pyridyl)ethylamine
• CS-0205545
• (2-Morpholin-4-yl-2-pyridin-2-ylethyl)amine, AldrichCPR
• GNWXOVBWLWNRLH-UHFFFAOYSA-N
• AKOS000148639
• MFCD09055388
• LS-01038
• 2-(Morpholin-4-yl)-2-(pyridin-2-yl)ethan-1-amine
• 933735-22-9
• DTXSID50588005
• AKOS016345318
• SCHEMBL16461215
• 2-(4-Morpholinyl)-2-(2-pyridinyl)ethanamine
• FT-0677255
• 2-MORPHOLINO-2-(2-PYRIDYL)-1-ETHANAMINE
• STK502188
• 2-morpholino-2-(2-pyridyl)ethanamine
• ALBB-000033
• 2-Morpholin-4-yl-2-pyridin-2-ylethanamine

• MDL： MFCD09055388
• Inchi： 1S/C11H17N3O/c12-9-11(10-3-1-2-4-13-10)14-5-7-15-8-6-14/h1-4,11H,5-9,12H2
• InChI Key： GNWXOVBWLWNRLH-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C(C1C=CC=CN=1)CN

Computed Properties

• Exact Mass: 207.13700
• Monoisotopic Mass: 207.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 51.4Ų

Experimental Properties

• PSA: 51.38000
• LogP: 1.05180

2-Morpholin-4-yl-2-pyridin-2-ylethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-Morpholin-4-yl-2-pyridin-2-ylethanamine

Recent Advances in the Study of 2-Morpholin-4-yl-2-pyridin-2-ylethanamine (CAS: 933735-22-9)

2-Morpholin-4-yl-2-pyridin-2-ylethanamine (CAS: 933735-22-9) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug discovery, particularly as a building block for the synthesis of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic uses.

One of the key areas of investigation has been the role of 2-Morpholin-4-yl-2-pyridin-2-ylethanamine in modulating specific biological pathways. Recent publications have highlighted its interaction with certain protein targets, suggesting its utility in the development of inhibitors for enzymes involved in disease processes. For instance, a 2023 study demonstrated its efficacy in binding to kinase domains, which could pave the way for new treatments in oncology and inflammatory diseases.

Another significant advancement is the optimization of synthetic routes for 2-Morpholin-4-yl-2-pyridin-2-ylethanamine. Researchers have developed more efficient and scalable methods for its production, which is crucial for its application in large-scale pharmaceutical manufacturing. These methods not only improve yield but also reduce the environmental impact of the synthesis process, aligning with the growing emphasis on green chemistry in drug development.

In addition to its synthetic applications, recent preclinical studies have explored the pharmacokinetic and pharmacodynamic properties of 2-Morpholin-4-yl-2-pyridin-2-ylethanamine. Findings indicate favorable absorption and distribution profiles, making it a promising candidate for further development. However, challenges such as metabolic stability and potential toxicity require further investigation to ensure its suitability for clinical use.

Overall, the latest research on 2-Morpholin-4-yl-2-pyridin-2-ylethanamine (CAS: 933735-22-9) underscores its potential as a versatile scaffold in medicinal chemistry. Continued efforts to elucidate its mechanisms of action and optimize its properties will be essential for translating these findings into therapeutic innovations. This brief provides a snapshot of current progress and highlights the exciting opportunities for future research in this area.